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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826

An In-depth Technical Guide to 5-Aminoindole

Introduction

5-Aminoindole, also known as 1H-indol-5-amine, is a heterocyclic aromatic amine and a
derivative of indole.[1][2][3] It serves as a crucial building block and intermediate in various
fields of chemical synthesis.[1][4] Its unique structure, featuring an amino group attached to the
indole core, allows for diverse chemical reactions, making it a valuable compound in medicinal
chemistry, drug discovery, and material science.[4] This technical guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and applications of 5-
Aminoindole for researchers, scientists, and drug development professionals.

Chemical Structure and Identification

5-Aminoindole is structurally an indolamine with an amino group substituted at the 5th position
of the indole ring.[3][5] The molecule consists of a bicyclic structure, comprising a fused
benzene ring and a pyrrole ring.

Chemical Identifiers
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Identifier Value
IUPAC Name 1H-indol-5-amine[3]
CAS Number 5192-03-0[6][7]

Molecular Formula

CeHsN:[2][4][6][7]

SMILES C1=CC2=C(C=CN2)C=C1NJ3][6]

inChi 1S/C8H8N2/c9-7-1-2-8-6(5-7)3-4-10-8/h1-
5,10H,9H2

InChiKey ZCBIFHNDZBSCEP-UHFFFAOYSA-N[2]

EC Number 225-977-2[7]

MDL Number MFCDO00005679[4][7]

PubChem CID 78867[3][4]

Physicochemical Properties

The physical and chemical properties of 5-Aminoindole are summarized below, providing

essential data for handling, storage, and application.

Physical Properties
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Property Value
Molecular Weight 132.16 g/mol [3][6][7]
Off-white to gray-brown crystalline powder or
Appearance
crystals[4][5][8]
Melting Point 131-133 °C (decomposes)[5][8]
Boiling Point 190 °C at 6 mmHg (torr)[9][10][11]
N Insoluble in water.[5][12] Soluble in DMSO and
Solubility
Methanol.[5]
pKa 17.39 + 0.30 (Predicted)[5]
LogP (Octanol/Water Partition Coefficient) 1.268 (Calculated)[13]

Storage and Stability

5-Aminoindole is sensitive to air and light.[14] For long-term storage, it should be kept in a
dark place under an inert atmosphere (e.g., Nitrogen) at temperatures between 2°C and 8°C.[4]
[6][15]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 5-Aminoindole.

NMR Spectroscopy

Nucleus Solvent Chemical Shift (8) in ppm

10.6 (1H, brs), 7.11 (1H, d),
7.08 (1H, s), 6.69 (1H, d), 6.49

1H NMR DMSO-ds
(1H, s), 6.13 (1H, s), 4.40 (2H,
brs)[1][16]
141.0, 129.8, 128.5, 124.7,
13C NMR DMSO-ds

111.8,111.4, 103.2, 99.6[1]

Mass Spectrometry
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Technique Key m/z values

Electron lonization (EI) 132 (M+), 131, 104[3]

[M+H]* = 133.0760 (Theoretical), 133.0755

Electrospray lonization (ESI) M d)[1]
easure

Infrared (IR) Spectroscopy

The FT-IR and FT-Raman spectra of 5-aminoindole have been recorded and analyzed.[17]
The NIST Chemistry WebBook provides access to its gas-phase IR spectrum.[2][18]

Experimental Protocols

5-Aminoindole is primarily synthesized through the reduction of 5-nitroindole. Several
methods have been reported, varying in catalysts, reaction conditions, and yields.

Synthesis via Catalytic Hydrogenation

This protocol describes the synthesis of 5-Aminoindole from 5-nitroindole using a supported

catalyst and hydrogen gas.

Workflow: Catalytic Hydrogenation of 5-Nitroindole
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5-Nitroindole (100g)
95% Ethanol
Supported Catalyst (10-15%)

Setup

Charge Reactor

1. Add reactants to vessel
2. Seal and replace air with H2
3. Heat to 60°C
4. Introduce Hz (1.0-3.0 MPa)
5. Stir at 70-95°C for 1-2h

Reaction

Reaction Complete

Separate catalyst from mixture
(Catalyst can be reused)

5-Aminoindole
(96-99% conversion)

Work-up & Purification

Click to download full resolution via product page

Fig 1. General workflow for the synthesis of 5-Aminoindole via catalytic hydrogenation.

Methodology:

+ Charge a reaction vessel with 100g of 5-nitroindole.[1]
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e Add 95% ethanol (4 times the amount of 5-nitroindole) and a supported catalyst (10-15% by
weight of 5-nitroindole).[1]

» Seal the reaction vessel and completely replace the internal atmosphere with hydrogen gas.

[1]
» Begin heating and stirring the mixture.[1]

e Once the temperature reaches 60°C, introduce hydrogen gas, maintaining a pressure of 1.0-
3.0 MPa (optimal pressure is around 1.5 MPa).[1]

» Maintain the reaction temperature between 70-95°C for 1-2 hours, until the conversion rate
reaches 96-99%.[1]

» After the reaction is complete, separate the catalyst from the reaction mixture. The catalyst
can be recovered and reused.[1]

e The resulting solution contains the 5-Aminoindole product. Further purification can be
achieved through standard techniques like crystallization or chromatography.

Synthesis via Reduction with NaBHa4

This method employs sodium borohydride in the presence of a copper complex to reduce 5-
nitroindole.

Methodology:

e In a 15 mL pressure tube, charge a copper complex (0.001 mmol, 1 mol%), 5-nitroindole (0.1
mmol, 1.0 equiv), and sodium borohydride (NaBHa4) (10.0 mmol, 10 equiv) in water (2.0 mL)
under an air atmosphere.[19]

» Seal the vessel and stir the resulting mixture at room temperature.[19]
» Monitor the reaction progress using Thin Layer Chromatography (TLC).[19]
o Upon completion, extract the crude reaction mixture with ether (3 x 2 mL).[19]

e The product can be analyzed and purified using GC-MS chromatography.[19]
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HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the
purity of 5-Aminoindole. Mixed-mode chromatography, combining reversed-phase and ion-
exchange mechanisms, can be particularly effective for analyzing complex mixtures containing
this compound.[20]

General Protocol:

Column: A core-shell mixed-mode column (e.g., Coresep 100) is effective.[20]

» Mobile Phase: A typical mobile phase might consist of a gradient of acetonitrile in water with
an acidic modifier like formic acid or trifluoroacetic acid to ensure proper ionization for the
cation-exchange mode.

o Detection: UV detection at a wavelength where the indole chromophore absorbs strongly
(e.q., 254 nm or 280 nm).

o Sample Preparation: Dissolve a known quantity of 5-Aminoindole in a suitable solvent (e.g.,
Methanol or DMSO) to prepare a stock solution, then dilute to an appropriate concentration
with the mobile phase.

e Injection: Inject the sample onto the HPLC system and record the chromatogram. The purity
is determined by the relative area of the main peak.

Applications and Biological Relevance

5-Aminoindole is a versatile precursor used in the synthesis of a wide range of biologically
active molecules and functional materials.[4][15]

Logical Relationship: Applications of 5-Aminoindole
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(e.g., PKCB, HIV Protease,
Factor Xa, RTK)

Pharmaceutical Synthesis

Click to download full resolution via product page

Fig 2. Key application areas derived from the 5-Aminoindole core structure.

Drug Development

The 5-aminoindole scaffold is integral to the development of various therapeutic agents. It is a
reactant used in the preparation of:

e Enzyme Inhibitors: Including inhibitors for Protein Kinase C theta (PKCB), HIV protease,
Factor Xa, and receptor tyrosine kinases (RTK) with antiangiogenic effects.[5]

o Hedgehog Pathway Inhibitors: Used to synthesize molecules that inhibit Glil-mediated
transcription.[5]

o Antitumoral Agents: Serves as a building block for cytotoxic and antimitotic agents.[5]

o Smac Mimetics: These molecules bind to the BIR2 domain of the anti-apoptotic protein XIAP.

[5]

Research Applications

Beyond drug development, 5-aminoindole is utilized in:

o Fluorescent Probes: The indole structure is a common fluorophore, and derivatives are
developed for imaging and visualizing biological processes.[4]

e Biochemical Research: The compound is used to study biochemical pathways and
mechanisms, helping to elucidate cellular processes.[4]
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» Chromatography: It can function as a ligand for hydrophobic charge induction
chromatography.[5]

Material Science

5-Aminoindole is explored in the creation of new polymers and materials, where it can
enhance properties like thermal stability and conductivity, which are important in electronics.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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